Cas no 15121-85-4 (1,3-Propanediol, 2-(2-nitrophenyl)-)

• Product Name: 1,3-Propanediol, 2-(2-nitrophenyl)-
• CAS No: 15121-85-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1327244
• PubChem ID: 13627673
• Update Time: 2025-04-20

1,3-Propanediol, 2-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(2-nitrophenyl)-
• 2-(2-nitrophenyl)propane-1,3-diol
• KZJIJJUXIGOECZ-UHFFFAOYSA-N
• DTXSID90545374
• 15121-85-4
• 2-(2-nitrophenyl)-propane-1,3-diol
• AKOS006294715
• 2-(2-nitrophenyl)-1,3-propanediol
• SCHEMBL2941917

• Inchi： 1S/C9H11NO4/c11-5-7(6-12)8-3-1-2-4-9(8)10(13)14/h1-4,7,11-12H,5-6H2
• InChI Key： KZJIJJUXIGOECZ-UHFFFAOYSA-N
• SMILES： OCC(CO)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.3Ų